2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H21FN6O3S/c24-16-6-8-18(9-7-16)30-19(12-17-13-20(31)27-22(33)26-17)28-29-23(30)34-14-21(32)25-11-10-15-4-2-1-3-5-15/h1-9,13H,10-12,14H2,(H,25,32)(H2,26,27,31,33)
• InChI Key: LPBDDXWGWBNBEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H21FN6O3S
• Molecular Weight: 480.5 g/mol
• CAS No.: 852154-31-5

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C23H21FN6O3S and its molecular weight is 480.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has shown that derivatives of pyrimidine, triazole, and related heterocyclic compounds exhibit significant antimicrobial and antitumor activities. For instance, novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones have been synthesized and evaluated for their antimicrobial activities. Some derivatives demonstrated mild antimicrobial activities, highlighting their potential as templates for further development in antimicrobial drug discovery (Gomha et al., 2018). Similarly, compounds designed for anti-inflammatory and analgesic purposes based on benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines have shown promising activities, indicating their potential in drug development (Abu‐Hashem et al., 2020).

Herbicidal and Pesticidal Applications

Compounds with a similar structure have been investigated for their herbicidal and pesticidal activities. For example, triazolinone derivatives have been synthesized and evaluated for their potential as herbicides, with some compounds displaying significant activities against various weeds (Luo et al., 2008). This suggests the potential of such compounds to be developed into new herbicidal agents.

Synthetic Methodologies and Chemical Properties

The synthesis of compounds featuring pyrimidine, triazole, and related structures has been extensively studied to explore their chemical properties and potential applications in various fields. Studies have detailed the synthetic routes and evaluated the chemical properties of these compounds, laying the foundation for their application in medicinal chemistry and material science (Hassneen & Abdallah, 2003).